5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole

• IUPAC Name: 5-tert-butyl-3-cyclopropyl-1,2,4-oxadiazole
• InChI: InChI=1S/C9H14N2O/c1-9(2,3)8-10-7(11-12-8)6-4-5-6/h6H,4-5H2,1-3H3
• InChI Key: RVOBIBYQEHHTAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NO1)C2CC2
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol

Description

5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole is a heterocyclic organic compound. It belongs to the class of oxadiazoles, which are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom.

Synthesis Analysis

Oxadiazoles, including 5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole, have been synthesized using various methods. These methods often involve the annulation reaction, followed by desulfurization/intramolecular rearrangement. The synthesis of oxadiazoles has been covered extensively in the literature, with many examples of regioisomeric forms.

Molecular Structure Analysis

The molecular formula of 5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole is C9H14N2O, and its molecular weight is 166.22. The structure consists of a five-membered heterocyclic ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms.

Scientific Research Applications

Pharmaceutical Industry

. The tert-butyl and cyclopropyl groups on the 5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole can potentially enhance the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for developing new drugs with improved pharmacokinetic profiles.

Drug Design and Discovery

. The presence of the oxadiazole ring can contribute to the binding affinity and selectivity of the drug candidates towards their biological targets, which is crucial in the design of new medications.

Anti-Infective Agents

. The structural features of 5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole could be explored to design new anti-infective agents with the potential to combat resistant strains of microorganisms.

Enzyme Inhibition

. The unique structure of 5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole may allow it to act as an inhibitor for specific enzymes, providing a pathway for targeted therapeutic interventions.

Scintillating Materials

. The electronic properties of the oxadiazole ring, combined with the tert-butyl and cyclopropyl substituents, could influence the luminescence efficiency, making it a candidate for advanced scintillating materials.

Dyestuff Industry

. The compound could be a precursor for new dyes with specific light absorption characteristics, useful in various industrial applications.

Mechanism of Action

Target of Action

It’s known that 1,3,4-oxadiazoles, a class of compounds to which our compound belongs, have been successfully used in the treatment of various diseases in humans and animals . They exhibit a broad spectrum of biological activities, including antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties .

Mode of Action

It’s known that many oxadiazole derivatives disrupt the growth and pathogenicity of bacteria by interfering with pathways associated with bacterial virulence .

Biochemical Pathways

It’s known that oxadiazole derivatives can interfere with several bacterial pathways, including the two-component regulation system, flagellar assembly, bacterial secretion system, quorum sensing, abc transporters, and bacterial chemotaxis .

Result of Action

It’s known that oxadiazole derivatives can exhibit a range of biological activities, including antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties .